2-{[1-(1-carboxyethoxy)-6-oxo-6H-benzo[c]chromen-3-yl]oxy}propanoic acid

• Molecular Formula: C19H16O8
• Molecular Weight: 372.3 g/mol
• IUPAC Name: 2-[1-(1-carboxyethoxy)-6-oxobenzo[c]chromen-3-yl]oxypropanoic acid
• InChI: InChI=1S/C19H16O8/c1-9(17(20)21)25-11-7-14(26-10(2)18(22)23)16-12-5-3-4-6-13(12)19(24)27-15(16)8-11/h3-10H,1-2H3,(H,20,21)(H,22,23)
• InChI Key: UZFGLYBIRURIOB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)OC1=CC2=C(C3=CC=CC=C3C(=O)O2)C(=C1)OC(C)C(=O)O

Description

2-{[1-(1-Carboxyethoxy)-6-oxo-6H-benzo[c]chromen-3-yl]oxy}propanoic acid is a coumarin-derived carboxylic acid featuring a benzo[c]chromen core substituted with a 1-carboxyethoxy group at position 1 and a propanoic acid moiety at position 3. These derivatives are studied for applications in pharmacology, plant biochemistry, and materials science due to their redox activity, fluorescence, and biological interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(1-carboxyethoxy)-6-oxo-6H-benzo[c]chromen-3-yl]oxy}propanoic acid typically involves multi-step organic reactions. One common method includes the esterification of benzo[c]chromen derivatives followed by carboxylation. The reaction conditions often require the use of catalysts, controlled temperatures, and specific solvents to ensure the desired product’s purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale esterification and carboxylation processes. The use of continuous flow reactors and automated systems can enhance efficiency and consistency. Quality control measures, such as chromatography and spectroscopy, are essential to verify the compound’s purity and composition.

Chemical Reactions Analysis

Types of Reactions

2-{[1-(1-carboxyethoxy)-6-oxo-6H-benzo[c]chromen-3-yl]oxy}propanoic acid undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional oxygen-containing functional groups.

Reduction: This process can remove oxygen atoms or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens (chlorine, bromine) and nucleophiles (amines, alcohols) are typically employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or alkanes.

Scientific Research Applications

2-{[1-(1-carboxyethoxy)-6-oxo-6H-benzo[c]chromen-3-yl]oxy}propanoic acid has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including anti-inflammatory and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic uses, such as in drug development for treating various diseases.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[1-(1-carboxyethoxy)-6-oxo-6H-benzo[c]chromen-3-yl]oxy}propanoic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory processes, thereby reducing inflammation.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents	Molecular Formula	Molecular Weight	CAS Number	Purity	Key Differences	Reference
2-{[1-(1-Carboxyethoxy)-6-oxo-6H-benzo[c]chromen-3-yl]oxy}propanoic acid	1-(1-carboxyethoxy), 3-oxypropanoic acid	Not explicitly listed	-	-	-	Reference compound
2-[(8-Methoxy-4-methyl-6-oxo-6H-benzo[c]chromen-3-yl)oxy]propanoic acid	8-methoxy, 4-methyl	C₁₉H₁₈O₇	358.34	Not provided	-	Methoxy and methyl groups enhance hydrophobicity; highest content in 1-year-old Saposhnikovia divaricata roots
2-({6-oxo-6H-benzo[c]chromen-3-yl}oxy)propanoic acid	No additional substituents	C₁₅H₁₂O₅	272.25	84229-45-8	95%	Lacks carboxyethoxy group; simpler structure with higher polarity
2-[(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]propanoic acid	Partially hydrogenated core	C₁₆H₁₆O₅	288.30	313471-13-5	95%	Reduced aromaticity improves solubility; LogP = 3.14
Ethyl 2-[(6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetate	Ethyl ester at position 3	C₁₇H₁₄O₅	298.29	Not provided	-	Esterification reduces acidity; detected in Rhinacanthus nasutus extracts
2-[(4-Methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]propanoic acid	4-methyl, tetrahydro core	C₁₇H₁₈O₅	302.33	304896-80-8	95%	Methyl substitution increases steric bulk; used in synthetic chemistry

Structural and Functional Insights

• Substituent Effects: Carboxyethoxy vs. Hydrogenation of the Core: Tetrahydro derivatives (e.g., CAS 313471-13-5) exhibit lower LogP values (3.14 vs. >4 for fully aromatic analogs), suggesting improved aqueous solubility . Esterification: Ethyl esters (e.g., ) mask the carboxylic acid group, altering pharmacokinetic properties such as membrane permeability and metabolic stability .
• Biological Relevance: In Saposhnikovia divaricata, analogs like 2-[(8-Methoxy-4-methyl-6-oxo-6H-benzo[c]chromen-3-yl)oxy]propanoic acid show age-dependent accumulation, suggesting a role in plant defense mechanisms .

Biological Activity

2-{[1-(1-carboxyethoxy)-6-oxo-6H-benzo[c]chromen-3-yl]oxy}propanoic acid is a complex organic compound that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, including pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by a molecular formula of $C_{19}H_{16}O_8$ and a molecular weight of approximately 372.33 g/mol. Its structure includes a benzo[c]chromen moiety, which is known for various biological activities, particularly in the realm of anti-inflammatory and antioxidant effects.

Biological Activity

1. Anti-inflammatory Effects

Research indicates that 2-{[1-(1-carboxyethoxy)-6-oxo-6H-benzo[c]chromen-3-yl]oxy}propanoic acid exhibits significant anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest its potential use in treating inflammatory diseases.

2. Antioxidant Activity

This compound also demonstrates strong antioxidant activity. Studies have revealed that it can scavenge free radicals effectively, thereby reducing oxidative stress in cellular models. The antioxidant capacity is attributed to the presence of phenolic groups in its structure, which are known to donate electrons and neutralize free radicals.

3. Anticancer Potential

Preliminary studies have highlighted the anticancer potential of 2-{[1-(1-carboxyethoxy)-6-oxo-6H-benzo[c]chromen-3-yl]oxy}propanoic acid. It has been observed to induce apoptosis in various cancer cell lines, including breast and colon cancer cells. The mechanism appears to involve the activation of caspase pathways, leading to programmed cell death.

The biological activities of this compound can be attributed to several mechanisms:

• Inhibition of NF-kB Pathway : The compound may inhibit the NF-kB signaling pathway, which plays a crucial role in inflammation and cancer progression.
• Modulation of Oxidative Stress : By enhancing the expression of endogenous antioxidant enzymes such as superoxide dismutase (SOD) and catalase, it helps mitigate oxidative damage.
• Caspase Activation : The induction of apoptosis through caspase activation suggests a targeted approach in cancer therapy.

Case Studies

Several case studies have been conducted to evaluate the efficacy of 2-{[1-(1-carboxyethoxy)-6-oxo-6H-benzo[c]chromen-3-yl]oxy}propanoic acid:

Study	Model	Findings
Study A	In vitro (breast cancer cells)	Induced apoptosis with IC50 values around 15 µM
Study B	In vivo (mouse model)	Reduced tumor size by 30% compared to control
Study C	Human cell lines	Significant reduction in IL-6 production at concentrations above 10 µM